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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical formula, structure, and
synthesis of rhodium triiodide (Rhls), a compound of increasing interest in catalysis and
materials science.

Chemical Formula and General Properties

Rhodium triiodide is an inorganic compound with the chemical formula Rhlis.[1] It is a black,
crystalline solid.[1][2] Unlike other rhodium(lIl) halides, it is known only in its anhydrous form
and does not form hydrates.[1]

Crystal Structure

Rhodium triiodide crystallizes in a monoclinic system and adopts the aluminum chloride
(AICI3) crystal structure motif.[2] This structure consists of a cubic close-packed array of iodide
ions, with rhodium ions occupying one-third of the octahedral interstices, forming a layered
structure.[1]

Crystallographic Data

The crystallographic data for rhodium triiodide has been determined by X-ray diffraction. The
unit cell parameters from the Inorganic Crystal Structure Database (ICSD) entry 541773 are
summarized in the table below.[3]
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Crystallographic Parameter Value
Crystal System Monoclinic
Space Group C2/m

a 6.83 A

b 11.72 A

C 6.77 A

a 90°

B 109.30°

y 90°

Unit Cell Volume 511.47 Az

Molecular Structure Visualization

The following diagram, generated using the DOT language, illustrates a simplified
representation of the connectivity within a fragment of the rhodium triiodide crystal lattice,
showing the octahedral coordination of a central rhodium atom by six iodine atoms.

Click to download full resolution via product page

Caption: Octahedral coordination of Rhodium by lodine in Rhis.

Experimental Protocols
Synthesis of Rhodium Triiodide
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A common laboratory-scale synthesis of rhodium triiodide involves the reaction of an aqueous
solution of a rhodium(lll) halide with an excess of potassium iodide.[1]

Reaction:
RhClIz + 3Kl - Rhlz| + 3KCI
Detailed Protocol:

 Dissolution: Dissolve rhodium(lll) chloride hydrate (RhCls-xH20) in deionized water to create
an aqueous solution.

» Addition of Precipitant: To the rhodium chloride solution, add an aqueous solution of
potassium iodide (KI). An excess of potassium iodide is typically used to ensure complete
precipitation of the rhodium triiodide.

» Reaction and Precipitation: Stir the mixture at a constant temperature for a period of
approximately 3 hours. A black precipitate of rhodium triiodide will form.

e |solation: Collect the black precipitate by filtration.

e Washing: Wash the collected solid with deionized water to remove soluble impurities, such
as potassium chloride.

e Drying: Dry the purified rhodium triiodide solid in a vacuum oven to remove any residual
water.

A patent describes a method for producing high-purity rhodium iodide by reacting a rhodium
chloride water solution with hydroiodic acid under microwave radiation.[4][5] Following the
reaction, oxidizing gases are introduced to convert excess iodide ions into iodine, which is then
washed away with an organic solvent.[4][5]

Applications in Research and Development

Rhodium triiodide serves as a precursor for the synthesis of various rhodium-based catalysts.
These catalysts are employed in a range of organic transformations, including carbonylation
and carboamination reactions. For instance, Rhls has been demonstrated to be an effective
catalyst for the intramolecular carboamination of alkynes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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